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These application notes provide a comprehensive overview of the preclinical protocols for
evaluating the efficacy of TRV045, a selective sphingosine-1-phosphate subtype 1 (S1P1)
receptor modulator, in rodent models of neuropathic pain. The following sections detail the
mechanism of action, experimental methodologies, and key preclinical findings for TRV045.

Introduction

TRVO045 is an investigational drug candidate being developed for the treatment of acute and
chronic neuropathic pain, including diabetic peripheral neuropathy and chemotherapy-induced
peripheral neuropathy.[1][2] As a selective S1P1 receptor modulator, TRV045 offers a novel,
non-opioid therapeutic approach.[3] Preclinical studies have demonstrated its potential to
reverse thermal hyperalgesia and mechanical allodynia in rodent models of neuropathic pain.
[1][3][2] A key differentiator of TRV045 is that it does not appear to cause S1P1 receptor
desensitization or downregulation, unlike other S1P modulators like fingolimod, suggesting the
potential for sustained analgesic effects with long-term treatment.

Mechanism of Action: S1P1 Receptor Modulation
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TRVO045 selectively targets the S1P1 receptor, which is expressed on various cells throughout
the central nervous system (CNS), including astrocytes.[4][5][6] In neuropathic pain states,
sphingosine-1-phosphate (S1P) levels are elevated in the spinal cord, leading to the activation
of S1P1 receptors on astrocytes.[5][6][7] This activation is believed to contribute to
neuroinflammation and the central sensitization that underlies chronic pain.[8] TRV045, by

modulating S1P1 receptor activity, is thought to counteract these pathological signaling
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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